Cas no 508178-13-0 (1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO-)

1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO- structure
508178-13-0 structure
Product Name:1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO-
CAS No:508178-13-0
MF:C8H8FN3O
MW:181.167024612427
CID:3180265
PubChem ID:60084841
Update Time:2025-04-21

1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO- Chemical and Physical Properties

Names and Identifiers

    • 1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO-
    • 3-Amino-4-fluoro-1,2-benzisoxazole-6-methanamine
    • DTXSID601235749
    • 508178-13-0
    • SCHEMBL6647480
    • Inchi: 1S/C8H8FN3O/c9-5-1-4(3-10)2-6-7(5)8(11)12-13-6/h1-2H,3,10H2,(H2,11,12)
    • InChI Key: PDTJVWOBGVNWEB-UHFFFAOYSA-N
    • SMILES: FC1=CC(CN)=CC2=C1C(N)=NO2

Computed Properties

  • Exact Mass: 181.06514005Da
  • Monoisotopic Mass: 181.06514005Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 78.1Ų
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